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Compound of Interest

Compound Name: Citronellyl hexanoate

Cat. No.: B080941 Get Quote

For researchers and scientists in the fast-paced world of drug development, adherence to

proper chemical disposal protocols is paramount for ensuring laboratory safety and

environmental compliance. This guide provides essential logistical and safety information for

the proper disposal of Citronellyl hexanoate, a common fragrance and flavoring agent. While

some data suggests Citronellyl hexanoate is not classified as a hazardous substance, it is

best practice to treat all laboratory chemicals with a degree of caution.[1] This protocol outlines

the necessary steps for its safe handling and disposal in a laboratory setting.

Key Safety and Physical Properties
A thorough understanding of a chemical's properties is the first step in safe handling and

disposal. The following table summarizes the key quantitative data for Citronellyl hexanoate.

Property Value Unit

Physical State
Colorless clear liquid

(estimated)
-

Specific Gravity 0.87100 to 0.87600 @ 25°C -

Refractive Index 1.44900 to 1.45000 @ 20°C -

Boiling Point 240 °C @ 760.00 mm Hg

Flash Point 95.00
°C (203.00 °F) Tagliabue

Closed Cup
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Data sourced from The Good Scents Company and Cheméo.[1][2][3]

Experimental Protocol for Disposal
The following step-by-step guide details the approved procedure for the disposal of Citronellyl
hexanoate in a laboratory environment. This protocol is designed to comply with general

laboratory waste regulations, such as those outlined by the Environmental Protection Agency

(EPA) under the Resource Conservation and Recovery Act (RCRA).

Materials Required:

Original container of Citronellyl hexanoate waste

Appropriate Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-

resistant gloves

Hazardous waste tag

Secondary containment bin

Access to a designated Satellite Accumulation Area (SAA)

Procedure:

Waste Identification and Determination:

Treat all unused or residual Citronellyl hexanoate as chemical waste.

Although some sources indicate no GHS hazard classification, it is prudent to manage it

as potentially hazardous waste due to the lack of comprehensive toxicological data.[1]

Other similar ester compounds may cause skin and eye irritation.[4]

Container Management:

Ensure the Citronellyl hexanoate waste remains in its original, clearly labeled container.

If the original container is compromised, transfer the waste to a clean, dry, and chemically

compatible container. The container must be in good condition with a secure, leak-proof
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lid.

Do not mix Citronellyl hexanoate with any other waste streams to prevent unknown

chemical reactions.

Labeling:

As soon as the first drop of waste is collected, affix a hazardous waste tag to the

container.

Clearly write the full chemical name, "Citronellyl hexanoate," and the date of

accumulation on the tag. List all constituents if it is a mixed waste.

Storage in a Satellite Accumulation Area (SAA):

Store the labeled waste container in a designated SAA that is at or near the point of

generation and under the control of the laboratory personnel.

Place the container in a secondary containment bin to mitigate any potential spills or

leaks.

Ensure the SAA is in a well-ventilated area and away from sources of ignition, as the

substance has a flash point of 95°C.[1][3]

Request for Disposal:

Once the container is full, or before it exceeds the allowable accumulation time (typically

12 months for academic labs under Subpart K regulations), contact your institution's

Environmental Health and Safety (EHS) office to arrange for a waste pickup.[4]

Provide the EHS office with all necessary information from the hazardous waste tag.

Documentation:

Maintain a log of all hazardous waste generated in the laboratory, including the name of

the chemical, quantity, and date of disposal request.

Disposal Workflow Diagram

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b080941?utm_src=pdf-body
https://www.benchchem.com/product/b080941?utm_src=pdf-body
https://www.thegoodscentscompany.com/data/rw1015781.html
https://flavscents.com/library/material/2079266cd91
https://www.sigmaaldrich.com/US/en/sds/aldrich/c83201
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080941?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Citronellyl hexanoate.

Caption: Disposal workflow for Citronellyl hexanoate.

By adhering to these procedures, laboratory professionals can ensure the safe and compliant

disposal of Citronellyl hexanoate, thereby protecting themselves, their colleagues, and the

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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